tert-Butyl 6-(methoxy(methyl)carbamoyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: tert-butyl 6-[methoxy(methyl)carbamoyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C17H24N2O4/c1-17(2,3)23-16(21)19-9-8-12-10-13(6-7-14(12)11-19)15(20)18(4)22-5/h6-7,10H,8-9,11H2,1-5H3
• InChI Key: OWCOYUCZYJKRTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2)C(=O)N(C)OC

Description

Tert-Butyl 6-(methoxy(methyl)carbamoyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.00 g (7.21 mmol) 3,4-dihydro-1H-isoquinoline-2,6-dicarboxylic acid 2-tert-butyl ester in 70 mL MeOH is added at RT 844 mg (8.65 mmol) O,N-dimethyl-hydroxylamine and 1.59 mL (14.4 mmol) 4-methyl-morpholine. The mixture is stirred at RT and then 2.10 g (7.57 mmol) 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholin-4-ium chloride hydrate is added and the mixture is stirred overnight at RT. The residue is directly purified via reverse HPLC chromatography (Waters XBridge, C18; water (0.3% NH4OH)/acetonitrile (0.3% NH4OH) 90:10 to 10:90).